Cas no 2172080-26-9 (2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172080-26-9
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6283446
• PubChem ID: 165598552
• Update Time: 2025-05-23

2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598486
• 2-[1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172080-26-9

• Inchi： 1S/C10H14N4/c1-8-10(4-6-11)12-13-14(8)7-5-9-2-3-9/h9H,2-5,7H2,1H3
• InChI Key： CFWWXBXZHSHFDA-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(CC#N)N=N1)CCC1CC1

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile

Research Brief on 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172080-26-9)

The compound 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile (CAS: 2172080-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile, which include a cyclopropylethyl group and a triazole ring. These features contribute to its stability and reactivity, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, such as click chemistry, to efficiently produce this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile exhibits notable biological activity, particularly in the modulation of specific enzymatic pathways. For instance, preliminary data suggest its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes. These findings have sparked interest in its application as a lead compound for the development of novel therapeutics.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results indicate favorable absorption and distribution profiles, although challenges related to metabolism and excretion remain to be addressed. Researchers are also exploring its potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, 2-1-(2-cyclopropylethyl)-5-methyl-1H-1,2,3-triazol-4-ylacetonitrile represents a promising avenue for future research in chemical biology and drug development. Its unique structural attributes and biological activity warrant further exploration to fully elucidate its therapeutic potential. Continued efforts in optimizing its synthetic routes and understanding its mechanisms of action will be crucial for its successful translation into clinical applications.